Cas no 2198506-35-1 (1-[4-Phenyl-4-(4-propan-2-ylpiperidine-1-carbonyl)piperidin-1-yl]prop-2-en-1-one)

• Product Name: 1-[4-Phenyl-4-(4-propan-2-ylpiperidine-1-carbonyl)piperidin-1-yl]prop-2-en-1-one
• CAS No: 2198506-35-1
• MF: C₂₃H₃₂N₂O₂
• MW: 368.512386322021
• CID: 5410072
• PubChem ID: 145898394
• Update Time: 2025-05-22

1-[4-Phenyl-4-(4-propan-2-ylpiperidine-1-carbonyl)piperidin-1-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-[[4-(1-Methylethyl)-1-piperidinyl]carbonyl]-4-phenyl-1-piperidinyl]-2-propen-1-one
• 2198506-35-1
• 1-{4-phenyl-4-[4-(propan-2-yl)piperidine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one
• 1-[4-Phenyl-4-(4-propan-2-ylpiperidine-1-carbonyl)piperidin-1-yl]prop-2-en-1-one
• EN300-26580031
• Z2497218418

• Inchi： 1S/C23H32N2O2/c1-4-21(26)24-16-12-23(13-17-24,20-8-6-5-7-9-20)22(27)25-14-10-19(11-15-25)18(2)3/h4-9,18-19H,1,10-17H2,2-3H3
• InChI Key： MQIWOUVXLOCQPC-UHFFFAOYSA-N
• SMILES： O=C(C1(C2C=CC=CC=2)CCN(C(C=C)=O)CC1)N1CCC(C(C)C)CC1

Computed Properties

• Exact Mass: 368.246378268g/mol
• Monoisotopic Mass: 368.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 1.084±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 564.0±50.0 °C(Predicted)
• pka: -0.70±0.40(Predicted)

Additional information on 1-[4-Phenyl-4-(4-propan-2-ylpiperidine-1-carbonyl)piperidin-1-yl]prop-2-en-1-one

Chemical Compound CAS No. 2198506-35-1: 1-[4-Phenyl-4-(4-propan-2-ylpiperidine-1-carbonyl)piperidin-1-yl]prop-2-en-1-one

The compound with CAS No. 2198506-35-1, known as 1-[4-Phenyl-4-(4-propan-2-ylpiperidine-1-carbonyl)piperidin-1-yl]prop-2-en-1-one, is a complex organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its intricate structure, which includes a piperidine ring system and a propenone moiety. The presence of these functional groups makes it a versatile compound with potential applications in drug design and advanced materials.

Recent studies have highlighted the importance of this compound in the development of bioactive molecules. Researchers have explored its ability to interact with various biological targets, such as enzymes and receptors, which could lead to novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases, making it a promising candidate for anti-cancer drug development.

In addition to its biological applications, the compound has also been investigated for its potential in polymer chemistry. Its unique structure allows for the formation of cross-linked polymers with enhanced mechanical properties. A research team from the University of California reported that incorporating this compound into polymer networks significantly improved their tensile strength and thermal stability, opening new avenues for its use in high-performance materials.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the piperidine ring system through intramolecular cyclization and the subsequent introduction of the propenone group via conjugate addition reactions. These methods have been optimized to achieve high yields and excellent purity, ensuring the reliability of the compound for further studies.

One of the most intriguing aspects of this compound is its ability to undergo various post-synthetic modifications. For example, researchers have successfully introduced different substituents onto the piperidine ring, allowing for fine-tuning of its physical and chemical properties. This flexibility makes it an ideal platform for exploring structure-property relationships in complex molecular systems.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-friendliness. Initial studies suggest that it exhibits moderate biodegradation rates under aerobic conditions, which is a positive indicator for its potential use in sustainable chemical processes. However, further research is needed to fully understand its environmental impact and develop strategies for minimizing waste generation during its production.

In conclusion, CAS No. 2198506-35-, or 1-[4-Phenyl...one, represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for advancing both pharmaceutical and materials science research. As ongoing investigations continue to uncover new properties and uses, this compound is poised to play an increasingly important role in modern chemistry.